Cas no 1047680-61-4 (3-(Cyclopropylmethoxy)benzoic Acid)
3-(Cyclopropylmethoxy)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Cyclopropylmethoxy)-benzoic acid
- 3-(cyclopropylmethoxy)Benzoic acid
- Benzoic acid, 3-(cyclopropylmethoxy)-
- WKMIJKYUMSWZGZ-UHFFFAOYSA-N
- OR451161
- 3-(Cyclopropylmethoxy)benzoic Acid
-
- Inchi: 1S/C11H12O3/c12-11(13)9-2-1-3-10(6-9)14-7-8-4-5-8/h1-3,6,8H,4-5,7H2,(H,12,13)
- InChI Key: WKMIJKYUMSWZGZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C(=O)O)C=1)CC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 211
- XLogP3: 2.8
- Topological Polar Surface Area: 46.5
3-(Cyclopropylmethoxy)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR451161-1g |
3-(Cyclopropylmethoxy)-benzoic acid |
1047680-61-4 | 1g |
£630.00 | 2025-02-20 | ||
| Enamine | EN300-1276367-0.05g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 0.05g |
$44.0 | 2025-02-21 | |
| Enamine | EN300-1276367-0.1g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-1276367-0.25g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 0.25g |
$94.0 | 2025-02-21 | |
| Enamine | EN300-1276367-0.5g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 0.5g |
$148.0 | 2025-02-21 | |
| Enamine | EN300-1276367-1.0g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 1.0g |
$190.0 | 2025-02-21 | |
| Enamine | EN300-1276367-2.5g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 2.5g |
$338.0 | 2025-02-21 | |
| Enamine | EN300-1276367-5.0g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 5.0g |
$584.0 | 2025-02-21 | |
| Enamine | EN300-1276367-10.0g |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 10.0g |
$1076.0 | 2025-02-21 | |
| Enamine | EN300-1276367-50mg |
3-(cyclopropylmethoxy)benzoic acid |
1047680-61-4 | 95.0% | 50mg |
$44.0 | 2023-10-01 |
3-(Cyclopropylmethoxy)benzoic Acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-(Cyclopropylmethoxy)benzoic Acid
3-(Cyclopropylmethoxy)benzoic Acid: A Comprehensive Overview
The compound 3-(Cyclopropylmethoxy)benzoic Acid, with the CAS number 1047680-61-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a cyclopropylmethoxy group. The benzoic acid component is a common structural motif in many bioactive compounds, while the cyclopropylmethoxy group introduces a level of complexity and diversity to the molecule, potentially enhancing its pharmacological properties.
Recent studies have highlighted the potential of 3-(Cyclopropylmethoxy)benzoic Acid as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This finding underscores its potential as a lead compound for the development of novel therapeutic agents.
The synthesis of 3-(Cyclopropylmethoxy)benzoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the coupling of a cyclopropylmethoxy group with a benzoic acid derivative using palladium-catalyzed cross-coupling reactions. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is crucial for optimizing biological activity.
In terms of applications, 3-(Cyclopropylmethoxy)benzoic Acid has shown promise in several therapeutic areas. For example, it has been investigated for its potential anti-inflammatory and antioxidant properties. A 2022 study conducted by researchers at the University of California revealed that this compound can significantly reduce inflammation in animal models, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease.
Beyond its pharmacological applications, 3-(Cyclopropylmethoxy)benzoic Acid has also been studied for its role in materials science. Its unique structure makes it an attractive candidate for use in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Recent research has focused on incorporating this compound into polymer networks to enhance their mechanical properties and responsiveness to external stimuli.
The environmental impact of 3-(Cyclopropylmethoxy)benzoic Acid is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that this compound is relatively non-toxic at low concentrations, but further studies are needed to fully understand its environmental fate and impact.
In conclusion, 3-(Cyclopropylmethoxy)benzoic Acid, with its unique structure and diverse applications, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing both medical treatments and innovative technologies.
1047680-61-4 (3-(Cyclopropylmethoxy)benzoic Acid) Related Products
- 61799-89-1(Benzoic acid, 4-(2-methylbutoxy)-)
- 350997-58-9(3-Isobutoxybenzoic acid)
- 66644-29-9(Benzoic acid, 4-[(2S)-2-methylbutoxy]-)
- 128161-60-4(3-(Isopentyloxy)benzoic acid)
- 355391-05-8(4-(cyclopropylmethoxy)benzoic acid)
- 712313-60-5(Benzoic acid, 4-(cyclopropylmethoxy)-, methyl ester)
- 158860-95-8(3-(Cyclohexylmethoxy)-benzoic acid)
- 93351-38-3(3-Butoxybenzoic acid)
- 159783-28-5(3-(cyclopropylmethoxy)-4-methoxybenzoic Acid)
- 1243391-44-7(3-(Cyclopropylmethoxy)-4-hydroxybenzoic acid)